Cas no 646058-76-6 (4,7-Phenanthroline, 2,9-dimethyl-)

• Product Name: 4,7-Phenanthroline, 2,9-dimethyl-
• CAS No: 646058-76-6
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 421597
• PubChem ID: 53920237
• Update Time: 2025-04-19

4,7-Phenanthroline, 2,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-Phenanthroline, 2,9-dimethyl-
• 2,9-dimethyl-4,7-phenanthroline
• SCHEMBL9539910
• DTXSID20707685
• 646058-76-6

• Inchi： 1S/C14H12N2/c1-9-5-11-12-6-10(2)8-16-14(12)4-3-13(11)15-7-9/h3-8H,1-2H3
• InChI Key： IJXYCXDXANGDIK-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=1C=CC1=C2C=C(C)C=N1

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives